Cas no 80427-20-9 (7,12-dioxaspiro(5,6)dodecane-3-one)

7,12-dioxaspiro(5,6)dodecane-3-one structure
80427-20-9 structure
Product name:7,12-dioxaspiro(5,6)dodecane-3-one
CAS No:80427-20-9
MF:C10H16O3
MW:184.23200
CID:985611
PubChem ID:11805423

7,12-dioxaspiro(5,6)dodecane-3-one Chemical and Physical Properties

Names and Identifiers

    • 7,12-dioxaspiro(5,6)dodecane-3-one
    • 7,12-dioxaspiro[5.6]dodecan-3-one
    • 1,4-cyclohexanedione tetramethylene monoacetal
    • 7,12-Dioxaspiro<5,6>dodecan-3-on
    • 7,12-dioxaspiro<5,6>dodecan-3-one
    • AG-H-23257
    • FT-0621328
    • AKOS006274626
    • 7,12-dioxaspiro[5,6]dodecan-3-one
    • SCHEMBL658204
    • 80427-20-9
    • 7,12-dioxaspiro[5.6]dodecan-3-on
    • DTXSID60473074
    • Inchi: InChI=1S/C10H16O3/c11-9-3-5-10(6-4-9)12-7-1-2-8-13-10/h1-8H2
    • InChI Key: ZGVAUNNURDRDRD-UHFFFAOYSA-N
    • SMILES: C1CCOC2(CCC(=O)CC2)OC1

Computed Properties

  • Exact Mass: 184.11000
  • Monoisotopic Mass: 184.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 1.65280

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